Cas no 80517-22-2 (2-Amino-4-fluorobenzonitrile)

2-Amino-4-fluorobenzonitrile is a fluorinated aromatic compound featuring both an amino (–NH₂) and a nitrile (–CN) functional group on a benzene ring. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The presence of the fluorine atom enhances its reactivity and stability, enabling selective modifications in complex molecular frameworks. Its high purity and consistent quality ensure reliable performance in coupling reactions, heterocycle formation, and other fine chemical processes. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light. Its versatility and well-defined properties make it a preferred choice for research and industrial applications.
2-Amino-4-fluorobenzonitrile structure
2-Amino-4-fluorobenzonitrile structure
Product name:2-Amino-4-fluorobenzonitrile
CAS No:80517-22-2
MF:C7H5FN2
MW:136.126404523849
MDL:MFCD09955451
CID:60225
PubChem ID:9942158

2-Amino-4-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-4-fluorobenzonitrile
    • 80517-22-2
    • SY004378
    • FT-0649042
    • CBXKVIFVKCNVGJ-UHFFFAOYSA-N
    • CL8140
    • SCHEMBL404482
    • PS-9113
    • DTXSID80433079
    • 4-FLUOROANTHRANILONITRILE
    • AKOS005063963
    • C7H5FN2
    • AM20050562
    • EN300-316948
    • MFCD09955451
    • AC-1909
    • A9956
    • Benzonitrile, 2-amino-4-fluoro-
    • CS-W019217
    • 2-Amino-4-fluorobenzonitrile (ACI)
    • 2-amino-4-fluoro-benzonitrile
    • MDL： MFCD09955451
    • Inchi： 1S/C7H5FN2/c8-6-2-1-5(4-9)7(10)3-6/h1-3H,10H2
    • InChI Key： CBXKVIFVKCNVGJ-UHFFFAOYSA-N
    • SMILES： N#CC1C(N)=CC(F)=CC=1

Computed Properties

  • Exact Mass: 136.043676g/mol
  • Surface Charge: 0
  • XLogP3: 1.6
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 136.043676g/mol
  • Monoisotopic Mass: 136.043676g/mol
  • Topological Polar Surface Area: 49.8Ų
  • Heavy Atom Count: 10
  • Complexity: 160
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Density: 1.256
  • Melting Point: 110-115°C
  • Boiling Point: 284.6°C at 760 mmHg
  • Flash Point: 284.672 °C at 760 mmHg
  • Refractive Index: 1.56
  • PSA: 49.81000
  • LogP: 1.86078

2-Amino-4-fluorobenzonitrile Security Information

2-Amino-4-fluorobenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Amino-4-fluorobenzonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1066144-5g
2-Amino-4-fluorobenzonitrile
 80517-22-2 98%
5g
 ￥198.00 2024-07-28
Chemenu
CM118119-5g
2-Amino-4-fluorobenzonitrile
 80517-22-2 95+%
5g
 $32 2022-06-10
Chemenu
CM118119-25g
2-Amino-4-fluorobenzonitrile
 80517-22-2 95%+
25g
 $131 2024-07-23
Enamine
EN300-316948-10g
2-amino-4-fluorobenzonitrile
 80517-22-2 95%
10g
 $77.0 2023-09-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1066144-10g
2-Amino-4-fluorobenzonitrile
 80517-22-2 98%
10g
 ￥321.00 2024-07-28
Enamine
EN300-316948-2.5g
2-amino-4-fluorobenzonitrile
 80517-22-2 95%
2.5g
 $25.0 2023-09-05
Apollo Scientific
PC5484-1g
2-Amino-4-fluorobenzonitrile
 80517-22-2 98%
1g
 £10.00 2024-08-02
Apollo Scientific
PC5484-25g
2-Amino-4-fluorobenzonitrile
 80517-22-2 98%
25g
 £105.00 2024-08-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
A828685-1g
2-Amino-4-fluorobenzonitrile
 80517-22-2 97%
1g
 ￥80.00 2022-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A186701-500g
2-Amino-4-fluorobenzonitrile
 80517-22-2 98%
500g
 ￥13,999.00 2021-05-21

2-Amino-4-fluorobenzonitrile Production Method

Synthetic Routes 1

364-78-3 364-78-3
80517-22-2 80517-22-2
Reaction Conditions
1.1 -
2.1 Reagents: Stannous chloride
Reference
Seven-membered heterocycles. 28. Neuroleptic piperazinyl derivatives of 10H-thieno[3,2-c][1]benzazepines and 4H-thieno[2,3-c][1]benzazepines
Hunziker, Fritz; et al, European Journal of Medicinal Chemistry, 1981, 16(5), 391-8

Synthetic Routes 2

80517-21-1 80517-21-1
80517-22-2 80517-22-2
Reaction Conditions
1.1 Reagents: Stannous chloride
Reference
Seven-membered heterocycles. 28. Neuroleptic piperazinyl derivatives of 10H-thieno[3,2-c][1]benzazepines and 4H-thieno[2,3-c][1]benzazepines
Hunziker, Fritz; et al, European Journal of Medicinal Chemistry, 1981, 16(5), 391-8

Synthetic Routes 3

1194-02-1 1194-02-1
80517-22-2 80517-22-2
Reaction Conditions
1.1 Reagents: Magnesate(1-), trichloro-, lithium dichlorobis(2,2,6,6-tetramethylpiperidin-1-yl… Solvents: Tetrahydrofuran ;  2 h, 0 °C
1.2 Reagents: Dilithium dichlorocyanocuprate Solvents: Tetrahydrofuran ;  30 min, -50 °C
1.3 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ;  30 min, -50 °C
1.4 Reagents: Chloranil Solvents: Tetrahydrofuran ;  1 h, -78 °C; -78 °C → -50 °C; 3 h, -50 °C
1.5 Reagents: Tetrabutylammonium fluoride Solvents: Diethyl ether ,  Tetrahydrofuran ;  10 min, 0 °C
Reference
Directed Manganation of Functionalized Arenes and Heterocycles Using tmp2Mn·2 MgCl2·4 LiCl
Wunderlich, Stefan H.; et al, Angewandte Chemie, 2009, 48(39), 7256-7260

Synthetic Routes 4

36282-26-5 36282-26-5
80517-22-2 80517-22-2
Reaction Conditions
1.1 Reagents: Ammonium carbonate ,  1,8-Diazabicyclo[5.4.0]undec-7-ene ,  Potassium bromide Catalysts: Nickel acetate ,  4,4′-Dimethyl-2,2′-bipyridine Solvents: Tetrahydrofuran ,  Dimethylacetamide ;  36 h, 85 °C
Reference
Photochemical Synthesis of Anilines via Ni-Catalyzed Coupling of Aryl Halides with Ammonium Salts
Song, Geyang; et al, ACS Catalysis, 2022, 12(24), 15590-15599

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